Cas no 2231675-21-9 (3-fluoro-1-azabicyclo[2.2.2]octane)

• Product Name: 3-fluoro-1-azabicyclo[2.2.2]octane
• CAS No: 2231675-21-9
• MF: C₇H₁₂FN
• MW: 129.175285339355
• CID: 5155005
• Update Time: 2026-03-03

3-fluoro-1-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-azabicyclo[2.2.2]octane
• 1-Azabicyclo[2.2.2]octane, 3-fluoro-
• 3-Fluoroquinuclidine

• Inchi： 1S/C7H12FN/c8-7-5-9-3-1-6(7)2-4-9/h6-7H,1-5H2
• InChI Key： AGJYLFHJRMKJOS-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(F)C2

Additional information on 3-fluoro-1-azabicyclo[2.2.2]octane

Introduction to 3-fluoro-1-azabicyclo[2.2.2]octane (CAS No: 2231675-21-9)

3-fluoro-1-azabicyclo[2.2.2]octane, identified by the chemical compound code CAS No: 2231675-21-9, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This bicyclic azole derivative has garnered considerable attention due to its unique structural framework and its potential applications in the development of novel therapeutic agents. The presence of a fluorine substituent at the third position of the bicyclic system introduces a level of electronic and steric modulation that is highly valuable for fine-tuning biological activity, making it a compound of great interest for synthetic chemists and biologists alike.

The structural motif of 3-fluoro-1-azabicyclo[2.2.2]octane consists of a seven-membered azabicyclo[2.2.2]octane ring system, which is a privileged scaffold in drug discovery due to its rigid three-dimensional conformation and ability to mimic certain pharmacophoric patterns found in biologically active molecules. The incorporation of a fluorine atom at the C3 position not only enhances the lipophilicity of the molecule but also provides a site for further functionalization, enabling the creation of diverse analogues with tailored properties.

Recent studies have highlighted the significance of fluorinated heterocycles in medicinal chemistry, emphasizing their role in improving metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. 3-fluoro-1-azabicyclo[2.2.2]octane exemplifies this trend, as its fluorine substituent contributes to increased binding interactions with biological targets while maintaining structural integrity. This has made it a promising candidate for further exploration in the design of small-molecule inhibitors and modulators.

In the context of modern drug discovery, 3-fluoro-1-azabicyclo[2.2.2]octane has been investigated for its potential applications in several therapeutic areas, including neurological disorders, infectious diseases, and cancer research. The rigid bicyclic core serves as an excellent scaffold for mimicking natural product structures, which are often associated with high biological activity. Additionally, the fluorine atom provides a handle for further derivatization, allowing researchers to explore a wide range of chemical modifications that could enhance efficacy and selectivity.

One particularly intriguing aspect of 3-fluoro-1-azabicyclo[2.2.2]octane is its potential as a building block for more complex molecules. The availability of this compound enables synthetic chemists to construct intricate scaffolds by appending various functional groups or side chains. Such structural diversity is crucial for identifying compounds with optimal pharmacological properties, and 3-fluoro-1-azabicyclo[2.2.2]octane offers a versatile platform for this purpose.

The synthesis of 3-fluoro-1-azabicyclo[2.2.2]octane involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the azabicyclo[2.2.2]octane ring system typically requires multi-step processes involving cyclization reactions, ring-closing metathesis, or other advanced techniques in organic synthesis. The introduction of the fluorine substituent at the C3 position can be achieved through halogen exchange reactions or direct fluorination methods, depending on the synthetic strategy employed.

The pharmacological evaluation of 3-fluoro-1-azabicyclo[2.2.2]octane has revealed several promising activities that warrant further investigation. Preclinical studies have demonstrated its potential as an antagonist or agonist for various receptors and enzymes relevant to human health and disease. For instance, derivatives of this scaffold have shown activity against targets involved in pain modulation, neuroprotection, and anti-inflammatory responses.

The impact of fluorine on the electronic properties of 3-fluoro-1-azabicyclo[2.2.2]octane is another area of active research interest. Fluorine atoms are known to influence both the physical properties (such as solubility and metabolic stability) and the electronic distribution within a molecule, which can significantly affect its interaction with biological targets like enzymes and receptors. By carefully positioning fluorine atoms within the structure, chemists can modulate these interactions to achieve desired pharmacological outcomes.

In conclusion,3-fluoro-1-azabicyclo[2.2.2]octane (CAS No: 2231675-21-9) stands out as a structurally intriguing and pharmacologically relevant compound with significant potential in drug development。 Its unique bicyclic azole framework combined with strategic fluorination offers a versatile platform for designing novel therapeutic agents targeting various human diseases。 As research in medicinal chemistry continues to evolve， compounds like 3-fluoro-1-azabicyclo[。